Cas no 1805487-45-9 (3-Bromo-5-cyano-4-methylbenzenesulfonyl chloride)

3-Bromo-5-cyano-4-methylbenzenesulfonyl chloride is a versatile sulfonyl chloride derivative used primarily as an intermediate in organic synthesis. Its key advantages include a reactive sulfonyl chloride group, which facilitates further functionalization, and the presence of both bromo and cyano substituents, offering multiple sites for selective modifications. The methyl group enhances stability while maintaining reactivity. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex sulfonamide-based structures. Its well-defined reactivity profile and compatibility with various coupling reactions make it a useful building block for synthesizing specialized aromatic compounds. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.

3-Bromo-5-cyano-4-methylbenzenesulfonyl chloride structure

1805487-45-9 structure

Product Name:3-Bromo-5-cyano-4-methylbenzenesulfonyl chloride

CAS No:1805487-45-9

MF:C₈H₅BrClNO₂S

MW:294.552798986435

CID:4789439

Update Time:2025-10-21

3-Bromo-5-cyano-4-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5-cyano-4-methylbenzenesulfonyl chloride
- Inchi： 1S/C8H5BrClNO2S/c1-5-6(4-11)2-7(3-8(5)9)14(10,12)13/h2-3H,1H3
- InChI Key： MMEZJUQPMGHCMJ-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CC(C#N)=C1C)S(=O)(=O)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 355
XLogP3: 2.7
Topological Polar Surface Area: 66.3

3-Bromo-5-cyano-4-methylbenzenesulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010012433-250mg	3-Bromo-5-cyano-4-methylbenzenesulfonyl chloride	1805487-45-9	97%	250mg	484.80 USD	2021-05-28
Alichem	A010012433-500mg	3-Bromo-5-cyano-4-methylbenzenesulfonyl chloride	1805487-45-9	97%	500mg	815.00 USD	2021-05-28
Alichem	A010012433-1g	3-Bromo-5-cyano-4-methylbenzenesulfonyl chloride	1805487-45-9	97%	1g	1,475.10 USD	2021-05-28